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Compound of Interest

Compound Name: DNL343

CAS No.: 2278265-85-1

Cat. No.: B12390914

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the in vivo administration

of DNL343, a central nervous system (CNS) penetrant small molecule activator of the

eukaryotic initiation factor 2B (eIF2B), in mouse models of neurodegeneration. DNL343 is an

investigational compound that works by inhibiting the Integrated Stress Response (ISR), a

cellular pathway implicated in various neurodegenerative diseases.[1][2][3][4]

Mechanism of Action
DNL343 is designed to activate eIF2B, a key regulator of the ISR.[5] In conditions of cellular

stress, the ISR is activated, leading to a reduction in protein synthesis and the formation of

stress granules, which can contain pathological protein aggregates like TDP-43.[5][6] By

activating eIF2B, DNL343 aims to restore normal protein synthesis, dissolve stress granules,

and ultimately enhance neuronal survival.[5][6]

Below is a diagram illustrating the signaling pathway of the Integrated Stress Response and

the mechanism of action of DNL343.
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DNL343 Mechanism of Action in the Integrated Stress Response Pathway.
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Quantitative Data Summary
The following tables summarize the dosing parameters for DNL343 in various mouse models

based on preclinical studies.

Table 1: Acute Dosing in Wild-Type and Optic Nerve Crush (ONC) Model Mice

Parameter Wild-Type Mice
Optic Nerve Crush (ONC)
Model

Dose 62.5 mg/kg[1][2][7] ≥3 mg/kg[1]

Route of Administration Oral Gavage[1][2][7] Oral Gavage[2]

Frequency Single dose[1][2][7] Once daily[8]

Duration N/A 2 or 14 days post-injury[2]

Vehicle Not specified Not specified

Pharmacokinetic Readout

Unbound concentrations in

brain similar to plasma,

supporting high CNS

penetrance.[1][2][7]

Dose-dependent normalization

of the ISR pathway.[1]

Pharmacodynamic Readout N/A
Protection against Retinal

Ganglion Cell (RGC) loss.[1]

Table 2: Chronic Dosing in Wild-Type and eIF2B Loss-of-Function (LOF) Model Mice
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Parameter Wild-Type Mice
eIF2B Loss-of-Function
(LOF) Mutant

Dose
50, 150, or 500 mg/kg in

chow[2][7]

30-100 mg/kg in chow

(equivalent to 0.3, 1, 3, or 10

mg/kg oral gavage)[8]

Route of Administration In-food formulation[1][2][7] In-food formulation[1][8]

Frequency Continuous Continuous

Duration 37 days[2][7]
Prophylactic: 13 weeks;

Therapeutic: 4 to 20 weeks[8]

Vehicle Standard mouse chow Standard mouse chow[1]

Pharmacokinetic Readout

Dose-dependent increases in

plasma and brain exposure;

steady-state achieved by day

2.[7]

Stable and dose-dependent

plasma exposure from weeks

2-12.[2]

Pharmacodynamic Readout N/A

Dose-dependent reduction of

ISR transcript markers in the

brain; prevention of motor

dysfunction; reversal of plasma

biomarkers of

neuroinflammation and

neurodegeneration; prevention

of premature mortality.[1][2][3]

[4][8]

Experimental Protocols
The following are detailed methodologies for key experiments involving DNL343 administration

in mouse models.

Protocol 1: Acute Dosing via Oral Gavage in Wild-Type
Mice for Pharmacokinetic Analysis
Objective: To assess the CNS penetration of DNL343 after a single oral dose.
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Materials:

DNL343

Vehicle (e.g., 20% Captisol®)

Wild-type mice (e.g., C57BL/6J)

Oral gavage needles

Standard laboratory equipment for plasma and brain tissue collection

Procedure:

Prepare a formulation of DNL343 at the desired concentration in the selected vehicle.

Administer a single dose of DNL343 at 62.5 mg/kg to wild-type mice via oral gavage.[1][2][7]

At a predetermined time point post-dosing (e.g., 7 hours), euthanize the mice.[2][7]

Collect blood via cardiac puncture into EDTA-coated tubes.

Centrifuge the blood to separate plasma and store at -80°C until analysis.

Perfuse the mice with ice-cold saline.

Dissect the brain and snap-freeze in liquid nitrogen, then store at -80°C.

Analyze the unbound concentrations of DNL343 in both plasma and brain tissue using an

appropriate bioanalytical method (e.g., LC-MS/MS).

Protocol 2: Chronic Dosing via In-Food Formulation in
the eIF2B LOF Mouse Model
Objective: To evaluate the long-term efficacy of DNL343 in a genetically defined mouse model

of neurodegeneration.

Materials:
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DNL343

Powdered standard mouse chow

eIF2B loss-of-function (LOF) mutant mice and wild-type littermates

Metabolic cages (optional, for food intake monitoring)

Procedure:

Prepare DNL343-formulated chow at concentrations of 30-100 mg/kg.[1] This can be

achieved by mixing the appropriate amount of DNL343 with powdered chow and then re-

pelleting.

House 10- to 17-week-old eIF2B LOF mice and their wild-type littermates in groups balanced

for age, sex, and body weight.[1]

Provide the DNL343-formulated chow or base chow (vehicle control) ad libitum.

Monitor food consumption and body weight weekly.[1]

Collect plasma samples at baseline and then bi-weekly (e.g., 2 hours after the onset of the

light period) to monitor DNL343 exposure.[1]

Conduct behavioral assessments (e.g., motor function tests) at regular intervals throughout

the study.

At the end of the study (e.g., 13 weeks for prophylactic studies), euthanize the mice and

collect brain tissue and plasma for biomarker analysis (e.g., ISR transcript markers,

neuroinflammation markers like GFAP).[1]

Below is a diagram outlining the experimental workflow for a chronic dosing study.
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Study Setup

Dosing and Monitoring

Endpoint Analysis

Select eIF2B LOF and WT mice
(10-17 weeks old)

Balance groups for age, sex, and body weight

Prepare DNL343-formulated chow
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Administer medicated or base chow ad libitum

Weekly:
- Food intake
- Body weight

Bi-weekly:
- Plasma collection for PK Regular behavioral testing

Euthanize at study conclusion
(e.g., 13 weeks)

Collect brain and plasma

Biomarker Analysis:
- ISR transcripts

- Neuroinflammation markers
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Experimental workflow for chronic DNL343 dosing in mice.
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Concluding Remarks
The provided protocols and data offer a comprehensive guide for researchers planning in vivo

studies with DNL343 in mouse models. The high CNS penetrance and dose-dependent

efficacy in relevant disease models underscore its potential as a therapeutic agent for

neurodegenerative disorders characterized by ISR hyperactivation. Adherence to these

detailed methodologies will facilitate the generation of robust and reproducible data,

contributing to a deeper understanding of DNL343's therapeutic effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12390914/docs#dnl343-in-vivo-dosing-protocols-for-
mouse-models-application-notes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b12390914/docs#dnl343-in-vivo-dosing-protocols-for-mouse-models-application-notes
https://www.benchchem.com/product/b12390914/docs#dnl343-in-vivo-dosing-protocols-for-mouse-models-application-notes
https://www.benchchem.com/product/b12390914?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12390914?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

